2-{[3-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[3-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-oxopyridazin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C22H15FN6O4/c1-32-17-7-5-13(10-15(17)23)21-25-22(33-27-21)16-6-8-19(30)29(26-16)12-14-11-20(31)28-9-3-2-4-18(28)24-14/h2-11H,12H2,1H3
• InChI Key: PDRXSLAVXWPEPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C=C3)CC4=CC(=O)N5C=CC=CC5=N4)F
• Molecular Formula: C22H15FN6O4
• Molecular Weight: 446.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several heterocyclic rings. These rings could potentially participate in pi stacking interactions and hydrogen bonding, which could influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine and methoxy groups could influence its polarity and solubility. The heterocyclic rings could also influence its stability and reactivity.

Scientific Research Applications

Potential Applications in Biological Research and Medicine

Research on compounds with similar structures has revealed a variety of biological activities that suggest potential applications in developing new pharmaceuticals. For example, compounds containing pyrimidin-4-one and oxadiazole moieties have been studied for their antimicrobial, anticancer, and plant growth-stimulating effects. The synthesis of novel heterocyclic compounds, such as those containing 1,2,4-triazole, 1,3,4-oxadiazole, or furan rings, has shown promise in preliminary biological screening, indicating potential for further exploration in drug development and agricultural science (Pivazyan et al., 2019).

Chemical Synthesis and Material Science

The synthetic routes used to create compounds with complex heterocyclic structures are of significant interest in materials science and chemical synthesis research. For instance, the transformation of dimethyl acetone-1,3-dicarboxylate into pyridopyrimidin-4-one derivatives highlights the versatility of these chemical frameworks for constructing materials with potentially novel properties (Žugelj et al., 2009).

Biochemical and Pharmacological Research

The utility of related compounds in constructing new heterocyclic systems with antimicrobial properties underscores the importance of these chemicals in biochemical and pharmacological research. The ability to create diverse heterocyclic systems bearing the pyrimidine nucleus suggests a broad spectrum of potential applications, from the development of new antimicrobial agents to the exploration of novel therapeutic pathways (El-Gohary et al., 2021).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific chemical structure and the target it interacts with. Without more information, it’s difficult to predict the exact mechanism of action.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve exploring the synthesis, properties, and potential applications of this compound.